Cas no 204777-78-6 (Fmoc-L-Lys(ivDde)-OH)
Fmoc-L-Lys(ivDde)-OH structure
Product Name:Fmoc-L-Lys(ivDde)-OH
CAS No:204777-78-6
MF:C34H42N2O6
MW:574.70708990097
MDL:MFCD01631658
CID:66697
PubChem ID:24857555
Update Time:2025-04-18
Fmoc-L-Lys(ivDde)-OH Chemical and Physical Properties
Names and Identifiers
-
- N-Fmoc-N'-[1-(4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl]-L-lysine
- Fmoc-Lys(Ddiv)-OH
- Fmoc-Lys(ivDde)-OH
- (2S)-6-[[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-((1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl)amino)hexanoic acid
- Fmoc-Lys-(IVDDE)-OH
- H-Phe-NH2·HCl
- N-α-Fmoc-N-ε-1-(4,4-dimethyl-2,6-dioxocyclohex-1 -ylidene)-3-methylbutyl-L-lysine
- Nα-Fmoc-Nε-1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl-L-lysine
- 9-fluorenylmethyloxycarbonyl-K(1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl)-OH
- Fmoc-K(ivDde)-OH
- Fmoc-Lys(ivDde)
- Nalpha-Fmoc-Nepsilon-[1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl]-L-lysine
- Fmoc-L-Lys(Ivdde)-OH
- C34H42N2O6
- PYCBVLUBTMHNPW-MHZLTWQESA-N
- N
- A-Fmoc-N
- A-[1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl]-L-lysine
- SCHEMBL178768
- A-1-(4,4-dimethyl-2,6-dioxocyclohex-1 -ylidene)-3-methylbutyl-L-lysine
- HY-W010732
- DTXSID40454104
- A814593
- J-013346
- M06254
- 204777-78-6
- AM10131
- CS-W011448
- N2-Fmoc-N6-1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl-L-lysine
- L-Lysine, N6-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- A-Fmoc-N-
- N-alpha-Fmoc-N-epsilon-[1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl]-L-lysine (Fmoc-L-Lys(ivDde)-OH)
- Fmoc-Lys(Ddiv)-OH, >=96.0% (HPLC)
- N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N6-(1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl)-L-lysine
- CID 11071922
- F10750
- N-
- AKOS015895471
- AS-19665
- AKOS015837177
- (2S)-6-{[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl]amino}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid
- MFCD01631658
- (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-6-(1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutylamino)hexanoic acid
- (2S)-2-(9H-Fuoren-9-ylmethoxycarbonylamino)-6-[[1-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)-3-methylbutylidene]amino]hexanoic acid
- (2S)-6-{[1-(4,4-DIMETHYL-2,6-DIOXOCYCLOHEXYLIDENE)-3-METHYLBUTYL]AMINO}-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}HEXANOIC ACID
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-6-[[1-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)-3-methylbutylidene]amino]hexanoic acid
- Fmoc-L-Lys(ivDde)-OH
-
- MDL: MFCD01631658
- Inchi: 1S/C34H42N2O6/c1-21(2)17-28(31-29(37)18-34(3,4)19-30(31)38)35-16-10-9-15-27(32(39)40)36-33(41)42-20-26-24-13-7-5-11-22(24)23-12-6-8-14-25(23)26/h5-8,11-14,21,26-27,37H,9-10,15-20H2,1-4H3,(H,36,41)(H,39,40)/b35-28+/t27-/m0/s1
- InChI Key: LHJJUCZESVFWSO-DKGPZMDKSA-N
- SMILES: OC1=C(/C(/CC(C)C)=N/CCCC[C@@H](C(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(CC(C)(C)C1)=O
Computed Properties
- Exact Mass: 574.30400
- Monoisotopic Mass: 574.30428706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 42
- Rotatable Bond Count: 13
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 125
- XLogP3: 5.9
Experimental Properties
- Color/Form: No data available
- Density: 1.1830
- Melting Point: No data available
- Boiling Point: 765.6°C at 760 mmHg
- Flash Point: 416.8±32.9 °C
- Refractive Index: 1.57
- PSA: 121.80000
- LogP: 6.77840
Fmoc-L-Lys(ivDde)-OH Security Information
- Signal Word:warning
- Hazard Statement: H302-H315-H319-H335
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- FLUKA BRAND F CODES:10-21
- Storage Condition:2-8°C
Fmoc-L-Lys(ivDde)-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F640015-250mg |
Fmoc-Lys(Ddiv)-OH |
204777-78-6 | 250mg |
$ 75.00 | 2023-04-17 | ||
| TRC | F640015-500mg |
Fmoc-Lys(Ddiv)-OH |
204777-78-6 | 500mg |
$ 110.00 | 2023-04-17 | ||
| TRC | F640015-5g |
Fmoc-Lys(Ddiv)-OH |
204777-78-6 | 5g |
$ 740.00 | 2022-06-04 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022365-1g |
Fmoc-L-Lys(ivDde)-OH |
204777-78-6 | 96% | 1g |
¥89 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022365-5g |
Fmoc-L-Lys(ivDde)-OH |
204777-78-6 | 96% | 5g |
¥384 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022365-250mg |
Fmoc-L-Lys(ivDde)-OH |
204777-78-6 | 96% | 250mg |
¥180 | 2024-05-25 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F47950-5g |
Fmoc-L-Lys(ivDde)-OH |
204777-78-6 | 96% | 5g |
¥341.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F47950-1g |
Fmoc-L-Lys(ivDde)-OH |
204777-78-6 | 96% | 1g |
¥79.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F47950-100mg |
Fmoc-L-Lys(ivDde)-OH |
204777-78-6 | 96% | 100mg |
¥27.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F47950-250mg |
Fmoc-L-Lys(ivDde)-OH |
204777-78-6 | 96% | 250mg |
¥38.0 | 2023-09-07 |
Fmoc-L-Lys(ivDde)-OH Related Literature
-
M. Ternon,M. Bradley Chem. Commun. 2003 2402
-
M. Ternon,M. Bradley Chem. Commun. 2003 2402
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